Cas no 832739-49-8 (3-(difluoromethyl)-6-phenyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine)

• Product Name: 3-(difluoromethyl)-6-phenyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine
• CAS No: 832739-49-8
• MF: C₁₁H₈F₂N₄S
• MW: 266.269826889038
• MDL: MFCD03422795
• CID: 3058026
• PubChem ID: 7173991
• Update Time: 2025-06-13

3-(difluoromethyl)-6-phenyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• 3-(difluoromethyl)-6-phenyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine
• CCG-340795
• SB85820
• DTXSID201155133
• 3-Difluoromethyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• 3-(Difluoromethyl)-6-phenyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine
• AKOS000305445
• EN300-228767
• CS-0269882
• STK312735
• BBL038918
• 832739-49-8

• MDL： MFCD03422795
• Inchi： 1S/C11H8F2N4S/c12-9(13)10-14-15-11-17(10)16-8(6-18-11)7-4-2-1-3-5-7/h1-5,9H,6H2
• InChI Key： RYSNMYMVMLBWCX-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(C(F)F)N2N=C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 266.04377377Da
• Monoisotopic Mass: 266.04377377Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(difluoromethyl)-6-phenyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine

Recent Advances in the Study of 3-(Difluoromethyl)-6-phenyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine (CAS: 832739-49-8)

The compound 3-(difluoromethyl)-6-phenyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine (CAS: 832739-49-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a fused triazolothiadiazine core, exhibits promising biological activities, particularly in the context of antimicrobial and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its efficacy and selectivity.

One of the key areas of investigation has been the antimicrobial properties of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(difluoromethyl)-6-phenyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine exhibits potent inhibitory activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. Molecular docking simulations further revealed strong interactions with the active sites of these enzymes, providing a structural basis for its antimicrobial effects.

In addition to its antimicrobial potential, recent research has explored the anticancer properties of this compound. A 2024 preprint article on bioRxiv highlighted its efficacy in inhibiting the proliferation of various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The study identified the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and caspase-9. Furthermore, the presence of the difluoromethyl group was found to enhance the compound's metabolic stability, a critical factor in its pharmacokinetic profile. These findings suggest that 3-(difluoromethyl)-6-phenyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine could serve as a promising scaffold for the development of novel anticancer agents.

Another significant advancement has been made in the synthetic methodology for this compound. Traditional synthetic routes often involved multi-step procedures with low yields and poor scalability. However, a recent study in Organic Letters (2023) reported a streamlined one-pot synthesis using a copper-catalyzed cyclization reaction, which significantly improved the yield (up to 85%) and reduced the reaction time. This methodological breakthrough not only facilitates large-scale production but also opens avenues for the synthesis of analogs with modified substituents, enabling further SAR studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic preclinical studies. Future research directions may include the development of prodrug formulations to enhance solubility and the exploration of combination therapies to mitigate resistance. Overall, the growing body of research on 3-(difluoromethyl)-6-phenyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine underscores its potential as a versatile pharmacophore in drug discovery, warranting further investigation to unlock its full therapeutic potential.